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1. Introduction

Dialuminium chloride pentahydroxide, commonly known as Polyaluminium Chloride (PAC)
or Aluminum Chlorohydrate (ACH), is an inorganic polymer coagulant widely employed in water
and wastewater treatment.[1][2][3][4] Its general chemical formula is represented as
[Al2(OH)NnCle—n]m, with the specific form for dialuminium chloride pentahydroxide being
Al2CI(OH)s.[4][5][6] It has gained prominence over traditional coagulants like aluminum sulfate
(alum) due to its high efficiency across a broad range of conditions, lower dosage
requirements, and reduced sludge production.[1][5] This document provides detailed
application notes and protocols for its use in water purification for researchers, scientists, and
drug development professionals.

2. Mechanism of Action

PAC functions as a coagulant to remove suspended and dissolved impurities from water
through a multi-step process involving coagulation and flocculation.[1][7] The primary
mechanisms include:

o Charge Neutralization: PAC hydrolyzes in water to form highly positively charged polynuclear
aluminum species. These species neutralize the negative surface charges of colloidal
particles (like clay, bacteria, and organic matter), destabilizing them and reducing inter-
particle repulsion.[5][6]
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e Adsorption and Bridging: The polymeric chains of hydrolyzed PAC can adsorb onto the
surfaces of multiple destabilized colloidal particles, forming bridges between them and
creating larger initial aggregates.[5][6]

* Sweep Flocculation: As the process continues, these aggregates further agglomerate into
larger, visible precipitates or "flocs" of aluminum hydroxide. These flocs act like a net,
sweeping through the water to entrap smaller suspended particles as they settle.[6][7]

This high charge density makes PAC more effective than other aluminum salts at destabilizing
and removing suspended materials.[4]
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Coagulation and Flocculation Mechanism.

3. Key Advantages and Applications

Compared to traditional coagulants like alum, PAC offers several distinct advantages:
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» High Efficiency: PAC is effective at lower dosages and provides faster floc formation and
settling.[5][8]

» Broad pH Range: It operates efficiently over a wide pH window, typically between 5.0 and
9.0, which often eliminates the need for pH adjustment.[9][10]

e Reduced Sludge: It generally produces 20-30% less sludge, which is more compact and
easier to dewater.[1][6]

e Low-Temperature Performance: PAC maintains its effectiveness at lower water

temperatures.[11][12]

e Minimal pH Impact: The high degree of neutralization in PAC results in a minimal impact on
the pH of the treated water.[4]

Applications: PAC is utilized in a wide array of water treatment scenarios:

e Municipal Drinking Water: To clarify raw water by removing turbidity, suspended patrticles,
color, and organic compounds.[2][5]

e Industrial & Municipal Wastewater: For the removal of suspended solids, chemical oxygen
demand (COD), heavy metals (such as iron, manganese, chromium, and lead), and other
pollutants from various industrial effluents.[2][5][8]

» Specialized Uses: Treatment of water in cooling towers, swimming pools, and in the paper,
pulp, and textile industries.[5]

4. Performance Data

The optimal dosage and operating conditions for PAC are highly dependent on the specific
characteristics of the water being treated, such as initial turbidity, pH, and temperature. The
following tables summarize performance data from various studies.

Table 1: Optimal Dosage of Dialuminium Chloride Pentahydroxide (PAC) for Turbidity
Removal
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Initial Turbidity

Optimal PAC

(NTU) Dosage (mg/L or Water SourcelType  Reference
ppm)

10 5 Synthetic [13]

20 - 300 5 Synthetic (Kaolin) [14]

40 17 Synthetic [15]

50 10 Synthetic [13]

70 17 Synthetic [15]

85 20 Synthetic [15]

100 15 Synthetic [13]

150 20 Synthetic [13]

400 33 Synthetic [15]

Low to Medium 10- 20 Synthetic [16]
Barekese Water

Not Specified 15 Treatment Plant, [17]
Ghana

N Petroleum

Not Specified 25 [18]

Wastewater

Table 2: Influence of pH and Mixing Speed on PAC Performance
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Optimal .

Parameter Conditions |/ Notes Reference
Range/Value

) Stable removal of
Operating pH 5.0-8.0 ) ) [10]
humic acid.

Optimal range for

6.0-7.0 o [10][19]
turbidity removal.
Optimal for

7.5-8.0 coagulation in a [17]
specific case study.
For petroleum

6.5+0.5 [18]
wastewater treatment.

o 150 rpm (fast) / 25 Jar test for drinking

Mixing Speed [17]
rpm (slow) water treatment.
280 rpm (2 min) / 80 Jar test for petroleum

(Fast / Slow) ] [18]
rpm (30 min) wastewater.

] o General

10 - 35 r/min (stirring )
recommendation for [20]

speed) ]
1-3 minutes.

Table 3: Contaminant Removal Efficiency
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. Initial Removal Coagulant &
Contaminant . o . Reference
Concentration  Efficiency (%) Conditions

o ) PAC (dosage
Turbidity Low to High 93.8 - 99.6% ) [16]
and pH varied)

Turbidity 10 NTU ~60% PAC @ 5 mg/L [13]
Turbidity 50 NTU ~94% PAC @ 10 mg/L  [13]
Non-Settling B PAC @ 25 mg/L,
] Not Specified >98% [18]
Solids (NSS) pH 6.5, 35°C
Dissolved
) - PAC @ 25 mg/L,
Organic Carbon Not Specified ~70% [18]
pH 6.5, 35°C
(DOC)

Total/Dissolved o
) N PAC in pilot plant
Organic Carbon Not Specified 28 - 42% [21]

study
(TOC/DOC)

Protocols: Experimental Evaluation of Dialuminium
Chloride Pentahydroxide

The standard laboratory procedure to determine the optimal operating conditions (coagulant
dosage, pH) for water treatment is the Jar Test.[12][20]

Protocol 1: Jar Test for Optimal Coagulant Dosage Determination

Objective: To determine the most effective and economical dose of dialuminium chloride
pentahydroxide for removing turbidity and other contaminants from a specific water source.

Materials:
» Jar testing apparatus with multiple paddles (typically 6)
e Beakers (1000 mL or 2000 mL)

e Raw water sample
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Stock solution of PAC (e.g., 1% or 10 g/L)
Pipettes or syringes for accurate dosing
Turbidimeter

pH meter

Timer
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3. Rapid Mix
~1 min @ 150-300 rpm

4. Slow Mix (Flocculation)
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~30 min, no mixing

Y

6. Collect Supernatant
Carefully draw sample from top
of each beaker.

A

7. Measure Final Parameters
Measure final turbidity & pH
for each dose.

A

8. Analyze Results
Plot Turbidity vs. Dosage.
Identify optimal dose.

End: Optimal Dose Determined
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Standard Jar Test Experimental Workflow.
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Procedure:

o Preparation of Stock Solution: Prepare a 1% (10 g/L) stock solution of PAC by dissolving 10
grams of solid PAC into 1 liter of distilled water. Mix thoroughly.

o Sample Preparation: Fill at least six 1000 mL beakers with the raw water sample. Place them
in the jar test apparatus.

« Initial Measurements: Measure and record the initial pH and turbidity of the raw water.

o Coagulant Dosing: While the paddles are off, dose each beaker with a different amount of
the PAC stock solution. A typical range might be 5, 10, 15, 20, 25, and 30 mg/L. (For a 10 g/L
stock solution in a 1L beaker, 1 mL = 10 mg/L dose). Leave one beaker as a control with no
coagulant.

e Rapid Mix (Coagulation): Turn on the stirrer and operate at a high speed (e.g., 150-280 rpm)
for 1-3 minutes.[17][18][20] This ensures rapid and complete dispersion of the coagulant.

e Slow Mix (Flocculation): Reduce the stirring speed to a slow mix (e.g., 25-80 rpm) for 20-30
minutes.[17][18] This gentle mixing promotes particle collisions and the formation of larger
flocs. Observe the floc formation in each beaker.

o Sedimentation: Turn off the stirrer completely and allow the flocs to settle for a
predetermined time, typically 30 minutes.

o Final Measurements: After settling, carefully extract a sample from the supernatant of each
beaker (from approximately halfway down) without disturbing the settled sludge. Measure
and record the final turbidity and pH for each dosage.

o Data Analysis: Plot the final turbidity (y-axis) against the PAC dosage (x-axis). The optimal
dosage is the point that achieves the desired turbidity removal with the lowest amount of
coagulant, often seen as the "knee" of the curve before performance plateaus or decreases.

Protocol 2: Determining Optimal pH

Objective: To identify the pH range at which PAC provides the most effective coagulation for a
given water source and a predetermined PAC dose.
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Procedure:
o Follow steps 1 and 2 from Protocol 1.

o pH Adjustment: Before adding the coagulant, adjust the pH of the water in each beaker to a
different value (e.g., 5.0, 6.0, 7.0, 8.0, 9.0) using a dilute acid (like HCI) or base (like NaOH).

o Coagulant Dosing: Add the predetermined optimal dosage of PAC (found using Protocol 1) to
each beaker.

e Mixing and Settling: Proceed with the rapid mix, slow mix, and sedimentation steps as
described in Protocol 1 (steps 5-7).

o Measurements and Analysis: Measure the final turbidity for each pH value. Plot the final
turbidity against the initial pH to determine the pH range that results in the lowest final
turbidity.

Controllable & Environmental Variables
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Factors Influencing Purification Efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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